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Compound of Interest

Compound Name: 3-Methoxy-2-nitroaniline

Cat. No.: B173927

An In-depth Technical Guide to the Safety and Handling of 3-Methoxy-2-nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for 3-Methoxy-2-
nitroaniline (CAS No. 16554-47-5). The following sections detail the material's hazards, safe
handling procedures, emergency response protocols, and physical properties to ensure its safe
use in a laboratory and research environment.

Hazard Identification and Classification

3-Methoxy-2-nitroaniline is classified as a hazardous substance. The following table
summarizes its classification according to the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS).[1]

Table 1: GHS Classification[1]
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure (STOT-SE) irritation

Signal Word: Warning[1]
Hazard Pictogram:
E&#x26A0;&#XFEOF;

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is critical for its safe
handling and storage.

Table 2: Physical and Chemical Properties

Property Value

CAS Number 16554-47-5[1]

Molecular Formula C7HsN20s3

Molecular Weight 168.15 g/mol

Appearance Not Available

Combustibility Non-combustible, but containers may burn.[1]

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize risk and exposure.

Safe Handling:
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» Avoid Personal Contact: Avoid all personal contact with the substance, including inhalation of
dust.[1]

e Ventilation: Use only in a well-ventilated area. The atmosphere should be regularly checked
to ensure safe working conditions.[1]

» Personal Hygiene: Do not eat, drink, or smoke when handling this product. Always wash
hands with soap and water after handling. Contaminated work clothes should be laundered
separately before reuse.[1]

o PPE: Wear protective clothing, gloves, safety glasses, and a dust respirator when there is a
risk of exposure.[1]

Storage:

o Containers: Store in original, tightly sealed containers, such as a lined metal or plastic pail.
Ensure all containers are clearly labeled and free from leaks.[1]

» Conditions: Store in a cool, dry, and well-ventilated area. Protect from environmental
extremes and physical damage. The material is noted as being light and air-sensitive;
storage under argon is recommended.[1]

e Incompatibilities: Store away from incompatible materials and foodstuff containers.[1]

Experimental Protocols: Emergency Procedures

Detailed protocols for managing exposure and spills are critical for a rapid and effective
emergency response.

Protocol for First Aid After Exposure

Immediate and appropriate first aid can significantly mitigate the effects of accidental exposure.

Table 3: First-Aid Measures|[1]
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Exposure Route

First-Aid Protocol

Eye Contact

Immediately flush the eye with running water.
Ensure complete irrigation by keeping eyelids
apart and away from the eye. Seek medical
attention without delay. Removal of contact

lenses should only be done by skilled personnel.

Skin Contact

If skin or hair contact occurs, flush the affected
area with running water and soap if available.

Seek medical attention in the event of irritation.

If fumes or dust are inhaled, remove the

Inhalation individual from the contaminated area to fresh
air. Other measures are typically unnecessary.
Immediately give a glass of water. First aid is
) not generally required for small amounts, but if
Ingestion

in doubt, contact a Poisons Information Centre

or a doctor.

Protocol for Managing Spills

A systematic approach to spill cleanup is necessary to prevent secondary contamination and

ensure personnel safety.

Minor Spills:

machine.[2]

Clean up all spills immediately.[1]

Avoid breathing dust and prevent contact with skin and eyes.[1]
Wear appropriate PPE (protective clothing, gloves, safety glasses, dust respirator).[1]
Use dry cleanup procedures. Do not use air hoses.[2]

Sweep, shovel, or vacuum up the material. If vacuuming, use an explosion-proof, grounded
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o Place the spilled material into a clean, dry, sealable, and labeled container for disposal.[2]

Major Spills:

Clear the area of all personnel and move upwind.[2]
o Alert emergency services and inform them of the location and nature of the hazard.[2]
o Control personal contact by using protective equipment, including a dust respirator.[2]

e Prevent the spillage from entering drains, sewers, or water courses by any means available.

[2]
e Recover the product wherever possible by sweeping or shoveling. Avoid generating dust.[2]
» Place residues in sealed plastic bags or other appropriate containers for disposal.[2]
« |If contamination of drains or waterways occurs, advise emergency services immediately.[2]

Visual Workflow for Spill Management

The following diagram illustrates the logical workflow for responding to a major spill of 3-
Methoxy-2-nitroaniline.
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Caption: Emergency response workflow for a major spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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